4-(2,4-Dimethylphenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(2,4-dimethylphenyl)-3-fluorophenol
• InChI: InChI=1S/C14H13FO/c1-9-3-5-12(10(2)7-9)13-6-4-11(16)8-14(13)15/h3-8,16H,1-2H3
• InChI Key: XQBYSTNNVWVUPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)O)F)C
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID90684131
• Molecular Weight: 216.25 g/mol
• CAS RN: 1261943-39-8

Description

4-(2,4-Dimethylphenyl)-3-fluorophenol (95%) is an organic compound belonging to the family of phenols, which are compounds with an aromatic ring and a hydroxyl group attached to the ring. It is a colorless solid, and its chemical formula is C8H9FO. 4-(2,4-Dimethylphenyl)-3-fluorophenol is used in many scientific applications, including synthesis and research. It has a wide range of biochemical and physiological effects, and its use has both advantages and limitations.

Scientific Research Applications

4-(2,4-Dimethylphenyl)-3-fluorophenol has many scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as 4-fluorophenylacetic acid and 4-fluorophenylacetic acid derivatives. It is also used as a starting material in the synthesis of other organic compounds, such as 4-fluoro-3-methylphenol and 4-fluorophenylacetic acid derivatives. In addition, it is used as a reactant in the synthesis of various pharmaceuticals, such as 4-fluorophenylacetic acid derivatives.

Mechanism of Action

The mechanism of action of 4-(2,4-Dimethylphenyl)-3-fluorophenol is not fully understood. However, it is believed that the hydroxyl group of the phenol ring is responsible for its biological activity. It is thought to interact with proteins, enzymes, and other biological molecules to exert its effects.
Biochemical and Physiological Effects
4-(2,4-Dimethylphenyl)-3-fluorophenol has a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and anti-tumor properties. In addition, it has been shown to have antioxidant and anti-allergic properties.

Advantages and Limitations for Lab Experiments

The use of 4-(2,4-Dimethylphenyl)-3-fluorophenol in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain. It is also stable and has a long shelf life. Furthermore, it is non-toxic and has a low environmental impact. However, it is important to note that it is not water-soluble and must be used in organic solvents.

Future Directions

There are several possible future directions for the use of 4-(2,4-Dimethylphenyl)-3-fluorophenol. It could be used in the development of new drugs and pharmaceuticals. It could also be used in the development of new materials and in the synthesis of new organic compounds. Additionally, it could be used in the development of new diagnostics, or it could be used in the development of new methods for the synthesis of existing compounds. Finally, it could be used in the development of new catalysts and reagents for organic synthesis.

Synthesis Methods

4-(2,4-Dimethylphenyl)-3-fluorophenol can be synthesized using several methods. The most common method involves the reaction of 2,4-dimethylphenol with fluorobenzene in the presence of a base. This reaction produces 4-(2,4-Dimethylphenyl)-3-fluorophenol as the major product. Other methods include the reaction of 2,4-dimethylphenol with fluorobenzene in the presence of a Lewis acid, or the reaction of 2,4-dimethylphenol with fluorobenzene in the presence of a catalyst.